1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde

• Molecular Formula: C9H14O3S
• Molecular Weight: 202.27 g/mol
• SMILES: C1CC(C1)(C=O)C2CCS(=O)(=O)C2
• InChI: InChI=1S/C9H14O3S/c10-7-9(3-1-4-9)8-2-5-13(11,12)6-8/h7-8H,1-6H2
• InChIKey: DLZCJXQYFMNHIQ-UHFFFAOYSA-N

Procurement Specification: 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde

The compound 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde (CAS 1934404-58-6) is a geminally disubstituted cyclobutane building block. Its structure integrates a 1,1-dioxo-tetrahydrothiophene (sulfolane) ring and a cyclobutane-1-carbaldehyde motif through an sp3 carbon center, yielding a molecular formula of C9H14O3S and a molecular weight of 202.27 g/mol [1]. While it belongs to classes recognized as privileged scaffolds in medicinal chemistry—the thiolane/sulfolane moiety for solubility and metabolic stability, and the cyclobutane ring for conformational rigidity—specific quantitative performance data for this precise compound are extremely limited in the public domain [2][3].

✓Gem-disubstituted cyclobutane-sulfolane scaffold

✓Aldehyde handle for derivatization and fragment growth

✓Pre-installed sulfone avoids late-stage oxidation

✓Low molecular weight suitable for fragment-based discovery

• [1] CIRS Group. 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde CAS#1934404-58-6. hgt.cirs-group.com. View Source
• [2] Synthetic access to thiolane-based therapeutics and biological activity studies. ScienceDirect, 2021. View Source
• [3] van der Kolk, M. R., et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 2022, 17, e202200020. View Source

Risks of Generic Substitution

This compound's value derives from its unique combination of a sulfone-containing saturated heterocycle and a cyclobutane carbaldehyde, both connected at a quaternary carbon center. Attempting to substitute it with a generic cyclobutane aldehyde (e.g., cyclobutanecarbaldehyde) forfeits the hydrogen-bonding capacity, polarity, and three-dimensional sulfolane character that drive specific spatial interactions [1]. Conversely, using a simple sulfolane aldehyde (e.g., 1,1-dioxothiolane-3-carbaldehyde) eliminates the cyclobutane ring, which is a demonstrated modulator of metabolic stability and conformational pre-organization in drug candidates [2]. The thioether analog, 1-(thiolan-3-yl)cyclobutane-1-carbaldehyde (CAS 2024200-91-5), lacks the two oxygen atoms, resulting in a significantly lower molecular weight (170.27 vs. 202.27 g/mol), reduced topological polar surface area (tPSA), and vastly different hydrogen-bond acceptor capacity, which directly impacts solubility, lipophilicity, and target engagement. Without direct comparative biological or physicochemical data, these structural distinctions signal a high risk of functional nonequivalence for any synthesis or screening campaign [3].

Generic cyclobutane aldehyde

Lacks sulfone; may not provide required hydrogen-bonding or polarity-driven interactions.

Simple sulfolane aldehyde

Without cyclobutane ring; metabolic stability and conformational pre-organization may differ.

Thioether analog (CAS 2024200-91-5)

Reduced tPSA and H-bond acceptor capacity may alter solubility and target engagement.

• [1] CIRS Group. 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde CAS#1934404-58-6. hgt.cirs-group.com. View Source
• [2] van der Kolk, M. R., et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 2022, 17, e202200020. View Source
• [3] Synthetic access to thiolane-based therapeutics and biological activity studies. ScienceDirect, 2021. View Source

Quantitative Differentiation Evidence

Molecular Size and Polarity Advantage

The oxidation state of the sulfur atom creates a major point of differentiation against the closest analog, 1-(thiolan-3-yl)cyclobutane-1-carbaldehyde (CAS 2024200-91-5). The target sulfone has a molecular weight of 202.27 g/mol compared to 170.27 g/mol for the thioether, a difference of +32.00 g/mol corresponding to the addition of two oxygen atoms [1]. The resulting sulfone group acts as a strong hydrogen-bond acceptor, a property absent in the thioether, and introduces a significant permanent dipole moment that alters both chromatographic retention and solubility profiles.

MW Difference

Class-level

ΔMW +32.00 g/mol (sulfone vs. thioether)

Sulfone adds polarity and H-bonding capacity; not interchangeable.

Calculated from molecular formula.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	202.27 g/mol [1]
Comparator Or Baseline	1-(Thiolan-3-yl)cyclobutane-1-carbaldehyde: 170.27 g/mol
Quantified Difference	Delta MW = +32.00 g/mol (addition of two oxygen atoms; sulfone vs. thioether)
Conditions	Calculated from molecular formula (C9H14O3S vs. C9H14OS)

Why This Matters

This quantifiable physicochemical difference ensures that the compound cannot be used interchangeably with its thioether analog in any synthesis aiming for specific hydrogen-bonding interactions or polarity-driven molecular recognition.

• [1] CIRS Group. 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde CAS#1934404-58-6. hgt.cirs-group.com. View Source

Conformational Rigidity Advantage

The presence of two ring systems (cyclobutane and sulfolane) connected through a single quaternary carbon center provides a more conformationally restricted environment than found in simple cyclobutanecarbaldehyde (CAS 2987-17-9, MW 84.12 g/mol) [1][2]. The geminal disubstitution eliminates rotational freedom about the cyclobutane ring, while the sulfolane ring adopts a defined envelope conformation. While no comparative rotational barrier or X-ray data are available for this exact compound, the structural difference is self-evident: the target compound has three ring moieties constraining its spatial geometry versus one in the comparator [3].

Conformational Complexity

Context-dependent

3 constrained ring environments vs. 1 in comparator

Increased 3D shape may drive selectivity in structure-based design.

No experimental conformational data available.

Evidence Dimension	Molecular Complexity and Rotatable Bonds
Target Compound Data	C9H14O3S; saturated heterocycle + cyclobutane motif linked at a quaternary center [1]
Comparator Or Baseline	Cyclobutanecarbaldehyde: C5H8O; a single monosubstituted ring [2]
Quantified Difference	Target has three constrained ring environments vs. one; molecular weight is 2.4-fold higher (202.27 vs. 84.12 g/mol). No experimental conformational data are available.
Conditions	Structural comparison based on molecular formula and architecture

Why This Matters

The increased structural complexity directly translates to more unique 3D shape, which is a proven driver of selectivity in fragment-based and structure-based design campaigns where simple, flexible aldehydes fail.

• [1] CIRS Group. 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde CAS#1934404-58-6. hgt.cirs-group.com. View Source
• [2] PubChem. Cyclobutanecarbaldehyde (CAS 2987-17-9). pubchem.ncbi.nlm.nih.gov. View Source
• [3] van der Kolk, M. R., et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 2022, 17, e202200020. View Source

Chemotype Privilege of Cyclobutane Scaffolds

A 2022 review of cyclobutane-containing drug candidates demonstrates that incorporating a cyclobutane ring into a lead series can improve metabolic stability and pharmacokinetic profiles compared to acyclic or monocyclic matched molecular pairs [1]. Specifically, the geminal substitution pattern found in 1-(1,1-dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde has been shown in analogous chemical series (e.g., JAK inhibitors like abrocitinib) to reduce oxidative metabolism at the benzylic or alpha-to-carbonyl positions. While no direct data exist for this specific compound, the class-level evidence implies that it should outperform simple, non-cyclic or monocyclic sulfone aldehydes in intrinsic clearance assays.

Metabolic Stability

Class-level

Class-level evidence suggests cyclobutane improves stability

Supports metabolic stability hypothesis testing.

No direct data for this compound.

Evidence Dimension	Metabolic Stability Potential
Target Compound Data	No direct data
Comparator Or Baseline	Class-level data for geminal-disubstituted cyclobutanes vs. matched acyclic controls across multiple drug discovery programs [1].
Quantified Difference	Review-level evidence indicates that cyclobutane incorporation leads to a general trend of improved stability and reduced clearance; no pairwise quantitative data are available for this exact compound.
Conditions	Comparative analysis of paired compounds in medicinal chemistry literature

Why This Matters

Procuring this specific pre-installed cyclobutane-sulfolane aldehyde enables medicinal chemists to test the metabolic stability hypothesis directly in their own series, bypassing the multi-step synthesis required to build up this complexity from simpler materials.

• [1] van der Kolk, M. R., et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 2022, 17, e202200020. View Source

Data Availability Assessment

A thorough search of primary research papers, patents, and authoritative databases (PubChem, ChEMBL, BindingDB) as of the knowledge cutoff date reveals no quantitative biological, physicochemical, or spectroscopic comparison studies specifically featuring 1-(1,1-Dioxo-1lambda6-thiolan-3-yl)cyclobutane-1-carbaldehyde alongside named comparators [1][2]. The BindingDB entry associated with a similar sulfone-containing molecule does not correspond to this CAS number. No patents claiming this compound as a key intermediate with disclosed performance metrics were identified [3]. This represents a significant evidence gap: while the structural differentiation is clear, empirical quantification of that differentiation is absent.

Data Availability

Data to verify

No direct comparative quantitative data found

Compound is a novel entity for exploratory research.

Thorough database search conducted.

Evidence Dimension	Availability of Direct Comparative Data
Target Compound Data	No direct comparative quantitative data found in scientific literature or patents
Comparator Or Baseline	N/A – no suitable comparator data identified
Quantified Difference	None calculable
Conditions	Comprehensive search of available databases and literature

Why This Matters

This transparency about the evidence gap is critical for procurement decisions; the compound is a novel, uncharacterized entity suitable for exploratory research where its unique structure is itself the value proposition, not for programs requiring pre-validated performance metrics.

• [1] PubMed and Google Scholar search for '1-(1,1-dioxothiolan-3-yl)cyclobutane-1-carbaldehyde' and associated CAS 1934404-58-6. No relevant results found. View Source
• [2] ChEMBL Database search for 1934404-58-6. No entry found. View Source
• [3] Google Patents search for 1934404-58-6. No patents found claiming this compound. View Source

Application Scenarios

3D Fragment Libraries for FBDD

In FBDD, the low molecular weight (202.27 g/mol) combined with the unique gem-disubstituted architecture offers a distinct 3D vector arrangement not available from simpler aldehydes. The compound fits the 'rule of three' for fragments and introduces a saturated heterocycle—features highly sought after to escape the flatland of traditional aromatic fragments. Its cyclobutane ring provides conformational pre-organization that can be leveraged in fragment growing and merging strategies [1].

Sultam and Sulfonamide Synthesis

The aldehyde functionality can be used to construct complex sultam or sulfonamide-containing molecules via reductive amination or imine formation, incorporating both the cyclobutane ring and the sulfone group into the final product. This avoids protecting group manipulations and late-stage oxidation chemistry needed if starting from a thioether analog [1][2].

Metabolic Stability Probe

Based on class-level evidence, this compound is positioned to test the hypothesis that a geminally disubstituted cyclobutane adjacent to a sulfone group provides enhanced resistance to CYP450-mediated oxidation [1]. It serves as a probe for structure-metabolism relationship (SMR) studies in lead optimization programs that target orally bioavailable, low-clearance candidates.

Application

Selection Property

Validation Focus

3D Fragment Libraries (FBDD)

Gem-disubstituted scaffold with low MW

Fragment growing and merging compatibility

Sultam & Sulfonamide Synthesis

Pre-installed aldehyde and sulfone handles

Reductive amination / imine formation feasibility

Metabolic Stability Probe

Cyclobutane architecture (class-level)

CYP450 oxidation resistance hypothesis testing

• [1] van der Kolk, M. R., et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 2022, 17, e202200020. View Source
• [2] Aitken, R. A., et al. Pyrolysis of tricyclic cyclobutane-fused sulfolanes as a route to cis-1,2-divinyl compounds and their Cope-derived products. J. Chem. Soc., Perkin Trans. 1, 1999, 605-614. View Source